methyl (2E)-3-(4-bromo-2-fluorophenyl)prop-2-enoate
Description
Methyl (2E)-3-(4-bromo-2-fluorophenyl)prop-2-enoate, also known as MBFPA, is a compound that is commonly used in scientific research and in the laboratory. It is a fluorinated bromoalkene that has a wide range of applications.
Scientific Research Applications
Crystal Structure and Spectral Analysis
Research conducted by Murugavel et al. (2016) focuses on the synthesis and crystal structure analysis of a closely related compound, demonstrating its potential in forming two-dimensional supramolecular networks through intermolecular hydrogen bonds. The study also explored its biological activities, indicating its potential as a bioactive agent. This research highlights the importance of structural analysis in understanding compound interactions and potential applications in developing new materials and bioactive molecules (Murugavel, Velan, Kannan, & Bakthadoss, 2016).
Synthetic Applications
Vasin et al. (2016) detailed the synthesis of methyl (Z)-3-bromo-3-(4-methylbenzenesulfonyl)prop-2-enoate, illustrating its utility as a synthetic intermediate. The compound serves as a synthetic equivalent for generating Michael adducts through nucleophilic attack, showcasing its application in synthetic organic chemistry to produce complex molecules from simpler precursors (Vasin, Bolusheva, Razin, Kapkaeva, Petrov, & Somov, 2016).
Antimicrobial Agent and Molecular Docking Studies
Another study by Murugavel et al. (2016) synthesized a compound with a similar structure, investigating its antimicrobial activity and inhibitory activity against penicillin-binding protein. This research underscores the compound's potential as an antimicrobial agent and its application in studying molecular interactions with biological targets (Murugavel, Velan, Kannan, & Bakthadoss, 2016).
Nonlinear Optical (NLO) Properties
Research into the molecular structure, spectral analysis, and computational approaches of related compounds reveals insights into their nonlinear optical properties. These properties are critical for the development of optical and electronic devices, indicating the compound's relevance in materials science and engineering (Sajan, Joe, Jayakumar, & Zaleski, 2008).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2E)-3-(4-bromo-2-fluorophenyl)prop-2-enoate involves the reaction of 4-bromo-2-fluorobenzaldehyde with methyl acrylate in the presence of a base to form the corresponding Michael adduct, which is then subjected to a dehydration reaction to yield the final product.", "Starting Materials": [ "4-bromo-2-fluorobenzaldehyde", "methyl acrylate", "base (e.g. potassium carbonate)", "solvent (e.g. dimethylformamide)" ], "Reaction": [ "Step 1: Dissolve 4-bromo-2-fluorobenzaldehyde (1 equiv.) and methyl acrylate (1.2 equiv.) in a suitable solvent (e.g. dimethylformamide) and add a base (e.g. potassium carbonate) to the reaction mixture.", "Step 2: Stir the reaction mixture at room temperature for several hours until the Michael adduct is formed.", "Step 3: Remove the solvent under reduced pressure and purify the crude product by column chromatography to obtain the Michael adduct.", "Step 4: Dehydrate the Michael adduct by heating it in the presence of a suitable dehydrating agent (e.g. phosphorus oxychloride) to yield the final product, methyl (2E)-3-(4-bromo-2-fluorophenyl)prop-2-enoate." ] } | |
CAS RN |
862651-19-2 |
Product Name |
methyl (2E)-3-(4-bromo-2-fluorophenyl)prop-2-enoate |
Molecular Formula |
C10H8BrFO2 |
Molecular Weight |
259.1 |
Purity |
95 |
Origin of Product |
United States |
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